(2E)-3-(4-fluorophenyl)-N-(4-sulfamoylphenyl)prop-2-enamide

• IUPAC Name: (E)-3-(4-fluorophenyl)-N-(4-sulfamoylphenyl)prop-2-enamide
• InChI: InChI=1S/C15H13FN2O3S/c16-12-4-1-11(2-5-12)3-10-15(19)18-13-6-8-14(9-7-13)22(17,20)21/h1-10H,(H,18,19)(H2,17,20,21)/b10-3+
• InChI Key: HDERIKLIIVCLTR-XCVCLJGOSA-N
• Canonical SMILES: C1=CC(=CC=C1C=CC(=O)NC2=CC=C(C=C2)S(=O)(=O)N)F
• Isomeric SMILES: C1=CC(=CC=C1/C=C/C(=O)NC2=CC=C(C=C2)S(=O)(=O)N)F
• Molecular Formula: C15H13FN2O3S
• Molecular Weight: 320.3 g/mol
• CAS No.: 328270-88-8

Description

(2E)-3-(4-fluorophenyl)-N-(4-sulfamoylphenyl)prop-2-enamide is a useful research compound. Its molecular formula is C15H13FN2O3S and its molecular weight is 320.34. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Characterization

The compound falls within the category of organic synthesis, where similar structures have been synthesized for various purposes, including the development of novel pharmaceuticals and materials. For example, the synthesis of complex organic molecules with specific functional groups, such as fluorophenyl and sulfamoylphenyl groups, often targets the improvement of drug efficacy or the creation of materials with unique properties. These functionalities suggest applications in developing highly selective binding agents or inhibitors for biochemical processes.

Fluorinated Compounds in Drug Discovery

Fluorinated compounds, such as those containing 4-fluorophenyl groups, are of significant interest in drug discovery due to the unique properties that fluorine atoms confer on molecules, including increased stability, lipophilicity, and bioavailability. Research on similar fluorinated structures has led to the discovery of potent, centrally acting muscle relaxants with anti-inflammatory and analgesic activity (Musso et al., 2003). This suggests potential applications of "(2E)-3-(4-fluorophenyl)-N-(4-sulfamoylphenyl)prop-2-enamide" in developing therapeutic agents targeting specific physiological pathways.

Material Science Applications

In material science, the incorporation of specific functional groups into polymers or small molecules can significantly affect their properties, such as electrical conductivity, fluorescence, or stability. For instance, compounds with similar structures have been utilized to synthesize electroactive polyamides showing promise for fuel cell applications due to their high proton conductivity and mechanical properties (Bae et al., 2009). This indicates possible research avenues for "this compound" in developing new materials for energy storage and conversion technologies.